Cas no 62261-17-0 (Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)sulfonyl]-)
62261-17-0 structure
Product Name:Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)sulfonyl]-
CAS No:62261-17-0
MF:C10H12Br2O2S
MW:356.074080467224
CID:452044
PubChem ID:4309060
Update Time:2025-04-19
Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)sulfonyl]-
- 1,3-dibromo-2-tert-butylsulfonylbenzene
- CBDivE_008384
- 62261-17-0
- DTXSID40401794
- t-butyl 2,6-dibromophenyl sulfone
- SR-01000195197
- SR-01000195197-1
-
- Inchi: 1S/C10H12Br2O2S/c1-10(2,3)15(13,14)9-7(11)5-4-6-8(9)12/h4-6H,1-3H3
- InChI Key: LHTOULCZTWECOF-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1S(C(C)(C)C)(=O)=O)Br
Computed Properties
- Exact Mass: 353.89246
- Monoisotopic Mass: 353.892
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.5A^2
- XLogP3: 3.5
Experimental Properties
- PSA: 34.14
Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)sulfonyl]- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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